Cas no 1804774-75-1 (2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1804774-75-1
• MF: C₈H₇F₃INO₂
• MW: 333.046365022659
• CID: 4834378
• Update Time: 2025-06-07

2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H7F3INO2/c1-4-2-13-7(12)5(3-14)6(4)15-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： OPKOZHVKZRWCEJ-UHFFFAOYSA-N
• SMILES： IC1C(CO)=C(C(C)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4

Additional information on 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol

Introduction to 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804774-75-1)

2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804774-75-1) is a versatile compound with significant applications in the fields of chemical synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including an iodine atom, a methyl group, a trifluoromethoxy moiety, and a pyridine ring with a hydroxymethyl substituent. These functionalities make it an attractive starting material for the synthesis of various bioactive molecules and drug candidates.

The iodine atom in the structure of 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol provides a valuable handle for further chemical modifications. Iodine is known for its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are widely used in the synthesis of complex organic molecules. The presence of the iodine atom allows for the introduction of a wide range of functional groups, thereby expanding the chemical diversity and biological activity of the final products.

The methyl group and the trifluoromethoxy moiety contribute to the lipophilicity and electronic properties of the molecule. The trifluoromethoxy group is particularly noteworthy due to its strong electron-withdrawing effect, which can influence the reactivity and stability of the compound. This group has been shown to enhance the potency and selectivity of various pharmaceutical agents, making it a valuable component in drug design.

The pyridine ring with a hydroxymethyl substituent adds further complexity to the molecule. Pyridine rings are common in many biologically active compounds due to their ability to form hydrogen bonds and π-stacking interactions. The hydroxymethyl group can participate in various chemical reactions, such as etherification, esterification, and oxidation, providing additional synthetic routes for functionalization.

In recent years, 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol has gained attention in medicinal chemistry due to its potential as a building block for the synthesis of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the development of potent inhibitors of kinases involved in cancer signaling pathways. The researchers demonstrated that derivatives of 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol exhibited high selectivity and efficacy against specific kinases, highlighting its utility in targeted therapy.

Another area where 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol has shown promise is in the field of central nervous system (CNS) disorders. A recent study published in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of derivatives of this compound as potential modulators of GABA receptors. The results indicated that certain derivatives exhibited significant activity in modulating GABAergic neurotransmission, suggesting their potential use in treating conditions such as anxiety and epilepsy.

Beyond its applications in medicinal chemistry, 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol has also been explored for its use in materials science. A study published in Advanced Materials reported the use of this compound as a precursor for the synthesis of novel organic semiconductors. The researchers found that derivatives of 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol exhibited excellent charge transport properties, making them suitable for use in organic electronic devices such as organic field-effect transistors (OFETs).

In summary, 2-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804774-75-1) is a highly versatile compound with a wide range of applications in chemical synthesis, medicinal chemistry, and materials science. Its unique structural features make it an attractive starting material for the development of novel bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.